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Compound of Interest

Compound Name: (3-Aminopropyl)glycine

Cat. No.: B3179748

Essential Safety and Handling of (3-
Aminopropyl)glycine

Disclaimer: A specific Safety Data Sheet (SDS) for (3-Aminopropyl)glycine is not readily
available. The following guidance is based on the Globally Harmonized System (GHS)
classification provided by suppliers and general best practices for handling structurally similar
amino acid derivatives. Researchers, scientists, and drug development professionals should
always conduct a thorough risk assessment before handling this compound.

(3-Aminopropyl)glycine, also known as N-(3-aminopropyl)glycine or 2-(3-
aminopropylamino)acetic acid, requires careful handling to minimize exposure and ensure
laboratory safety. This document provides essential, immediate safety and logistical
information, including operational and disposal plans.

Hazard Identification and Personal Protective
Equipment

Based on available GHS information, (3-Aminopropyl)glycine is classified with the following
hazards[1]:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

To mitigate these risks, the following personal protective equipment (PPE) is mandatory:

Protection Type

Required Equipment

Specifications and
Rationale

Eye and Face Protection

Safety Goggles and Face
Shield

Safety goggles must provide a
complete seal around the eyes
to protect against splashes. A
face shield should be worn
over the goggles, especially
when handling larger
quantities or when there is a

significant splash risk.

Hand Protection

Double-Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile
gloves. The outer glove should
be removed immediately upon

contamination.

Body Protection

Laboratory Coat or Chemical-

Resistant Gown

A lab coat is the minimum
requirement. For procedures
with a higher risk of splashes,
a polyethylene-coated or other
laminate material gown is

recommended.

Respiratory Protection

N95 or N100 Particulate

Respirator

To prevent inhalation of the
solid compound, especially
when weighing or transferring,
an N95 or N100 respirator is

necessary.

Operational Plan for Safe Handling
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A systematic approach is crucial for the safe handling of (3-Aminopropyl)glycine. The
following step-by-step guidance outlines the key procedures from preparation to post-handling.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Prepare all necessary equipment and reagents before handling the compound.

o Designate a specific area for handling (3-Aminopropyl)glycine to prevent cross-
contamination.

o Weighing and Transfer:
o Wear all required PPE as detailed in the table above.

o When weighing the solid compound, perform this task in a fume hood or a balance
enclosure to control dust.

o Use appropriate tools (e.g., spatulas, weigh boats) to handle the solid. Avoid creating dust.
o Close the container tightly immediately after use.
 Dissolution and Reaction:
o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
o If the process generates heat, use appropriate cooling methods.
o Keep all containers with (3-Aminopropyl)glycine clearly labeled.
e Post-Handling and Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with the
compound using a suitable solvent (e.g., 70% ethanol), followed by a thorough wash with
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soap and water.

o Remove PPE carefully, avoiding skin contact with the contaminated outer surfaces.
Dispose of single-use PPE as hazardous waste.

Disposal Plan

Proper disposal of (3-Aminopropyl)glycine and associated waste is critical to prevent
environmental contamination and ensure laboratory safety.

e Solid Waste:

o Dispose of unused or contaminated solid (3-Aminopropyl)glycine in a clearly labeled,
sealed container for hazardous solid waste.

o Contaminated materials such as gloves, weigh paper, and absorbent pads should also be
collected in a designated "Hazardous Solid Waste" container.

e Liquid Waste:

o Agueous solutions of (3-Aminopropyl)glycine should be collected in a labeled
"Hazardous Liquid Waste" container.

o Do not dispose of solutions down the drain unless it is a highly diluted rinsing and is in
accordance with local regulations. Generally, it is best to collect all waste for professional
disposal.

e Decontamination:

o All glassware and equipment should be rinsed with a suitable solvent to remove any
residual compound. This rinseate must also be collected as hazardous liquid waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of (3-
Aminopropyl)glycine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3179748?utm_src=pdf-body
https://www.benchchem.com/product/b3179748?utm_src=pdf-body
https://www.benchchem.com/product/b3179748?utm_src=pdf-body
https://www.benchchem.com/product/b3179748?utm_src=pdf-body
https://www.benchchem.com/product/b3179748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Safe Handling Workflow for (3-Aminopropyl)glycine

1. Preparation
- Don PPE
- Prepare work area
- Assemble equipment

i

2. Weighing & Transfer
- Use fume hood
- Minimize dust
- Seal container

i

3. Dissolution/Reaction
- Add solid to solvent slowly
- Label all containers

i

4. Decontamination
- Clean work surfaces
- Decontaminate equipment

i

5. PPE Removal
- Remove carefully
- Avoid cross-contamination

6. Waste Collection
- Segregate solid & liquid waste
- Label waste containers

7. Final Disposal
- Follow institutional procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (3-Aminopropyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3179748?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed088?context=bbe
https://www.benchchem.com/product/b3179748#personal-protective-equipment-for-handling-3-aminopropyl-glycine
https://www.benchchem.com/product/b3179748#personal-protective-equipment-for-handling-3-aminopropyl-glycine
https://www.benchchem.com/product/b3179748#personal-protective-equipment-for-handling-3-aminopropyl-glycine
https://www.benchchem.com/product/b3179748#personal-protective-equipment-for-handling-3-aminopropyl-glycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3179748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

